Cas no 65456-40-8 (Phenol, 2-(aminomethyl)-4,6-dimethyl-)

• Product Name: Phenol, 2-(aminomethyl)-4,6-dimethyl-
• CAS No: 65456-40-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 4109597
• PubChem ID: 22463672
• Update Time: 2025-04-24

Phenol, 2-(aminomethyl)-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(aminomethyl)-4,6-dimethyl-
• 3,5-Dimethyl-2-hydroxybenzylamine
• SCHEMBL6560610
• 2-(aminomethyl)-4,6-dimethylphenol
• DTXSID401285398
• 65456-40-8
• 2-Oxy-3,5-dimethylbenzylamin
• EN300-7713722

• Inchi： 1S/C9H13NO/c1-6-3-7(2)9(11)8(4-6)5-10/h3-4,11H,5,10H2,1-2H3
• InChI Key： KJTSIUBJVRETHI-UHFFFAOYSA-N
• SMILES： NCC1=CC(C)=CC(C)=C1O

Computed Properties

• Exact Mass: 151.099714038Da
• Monoisotopic Mass: 151.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3Ų

Additional information on Phenol, 2-(aminomethyl)-4,6-dimethyl-

Phenol, 2-(aminomethyl)-4,6-dimethyl- (CAS No. 65456-40-8)

The compound Phenol, 2-(aminomethyl)-4,6-dimethyl-, also identified by the CAS registry number 65456-40-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenol ring substituted with an amino group at the 2-position and methyl groups at the 4 and 6 positions. This substitution pattern imparts distinctive chemical properties, making it a valuable intermediate in organic synthesis and a promising candidate for advanced materials development.

Recent studies have highlighted the potential of Phenol, 2-(aminomethyl)-4,6-dimethyl- in the synthesis of high-performance polymers. Researchers have demonstrated that this compound can serve as a building block for constructing thermally stable polymers with exceptional mechanical properties. For instance, a study published in the Journal of Polymer Science revealed that incorporating this phenol derivative into polymer networks significantly enhances their thermal stability and tensile strength. This advancement opens new avenues for its application in aerospace and automotive industries, where materials with superior thermal resistance are highly sought after.

In addition to its role in polymer synthesis, Phenol, 2-(aminomethyl)-4,6-dimethyl- has shown promise in the field of drug delivery systems. Its amino group enables the conjugation of bioactive molecules, making it an ideal candidate for designing targeted drug delivery vehicles. A research team from the University of California reported that this compound can be used to create biocompatible nanoparticles that efficiently deliver anticancer drugs to specific tumor sites. This breakthrough underscores its potential in advancing personalized medicine and improving therapeutic outcomes.

The synthesis of Phenol, 2-(aminomethyl)-4,6-dimethyl- involves a multi-step process that typically begins with the oxidation of an appropriate aromatic amine precursor. Recent advancements in catalytic methods have optimized this synthesis pathway, reducing production costs and enhancing yield. For example, the use of palladium-catalyzed coupling reactions has been shown to significantly improve the efficiency of forming the desired product. These developments not only make the compound more accessible for industrial applications but also pave the way for further innovations in its utilization.

Beyond its chemical applications, Phenol, 2-(aminomethyl)-4,6-dimethyl- has garnered attention in environmental science due to its potential role in remediation technologies. Studies have shown that this compound can act as a sorbent for heavy metal ions in contaminated water systems. Its ability to form stable complexes with metals like lead and mercury makes it a viable solution for addressing water pollution challenges. This application aligns with global efforts to develop sustainable and eco-friendly technologies for environmental protection.

In conclusion, Phenol, 2-(aminomethyl)-4,6-dimethyl-, with its CAS number 65456-40-8, stands as a testament to the ongoing innovation in chemical research. Its diverse applications across polymer science, drug delivery systems, catalytic synthesis methods, and environmental remediation highlight its significance as a multifaceted chemical entity. As researchers continue to explore its properties and potential uses, this compound is poised to play an increasingly important role in shaping future advancements across various scientific disciplines.